ethyl 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 3-ethyl-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H14N2O3S/c1-4-14-6-13-10-8(11(14)15)7(3)9(18-10)12(16)17-5-2/h6H,4-5H2,1-3H3
• InChI Key: XIAJHJYOTWCMMA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)C(=C(S2)C(=O)OCC)C
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

“Ethyl 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate” is a chemical compound with the empirical formula C10H10N2O3S. It has a molecular weight of 238.26. This compound is in solid form.

Molecular Structure Analysis

The SMILES string of this compound is O=C1C2=C(N=CN1CC)SC(C(OCC)=O)=C2C. The InChI key is SXQISXMEDDDZKV-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is a compound synthesized through novel methods and is part of a broader family of thieno[2,3-d]pyrimidines. These compounds have been synthesized using various methods, showcasing the chemical versatility and potential applications of these substances in scientific research (Santilli, Kim, & Wanser, 1971).

Structural and Spectroscopic Studies

• Detailed studies on the crystal structure and spectroscopic characterization, including FT-IR and NMR, of related compounds have been performed. These studies contribute significantly to understanding the molecular structure and properties of such compounds (Pekparlak et al., 2018).

Synthesis of Derivatives and Related Compounds

• Research has been conducted on the synthesis of various derivatives and related compounds of ethyl 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate. These derivatives have diverse chemical structures and potential applications in different scientific fields (Ahmed, 2003).

Application in Heterocyclic Chemistry

• Ethyl 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate and its derivatives play a crucial role in the field of heterocyclic chemistry. They serve as key intermediates or reactants in the synthesis of various heterocyclic compounds, which are essential in pharmaceuticals, agrochemicals, and materials science (Bakhite, Al‐Sehemi, & Yamada, 2005).

Potential Biological and Pharmacological Activities

• Studies on the synthesis and potential biological applications of related pyrimidine derivatives indicate their significance in medicinal chemistry. These compounds have been evaluated for various biological activities, including antimicrobial properties, showcasing their potential application in drug discovery and development (Tiwari et al., 2018).

Safety and Hazards

The compound is classified under Storage Class Code 11, which refers to Combustible Solids. The flash point is not applicable.